Cas no 1041193-47-8 (4-(1S)-2-azido-1-hydroxyethylbenzonitrile)

• Product Name: 4-(1S)-2-azido-1-hydroxyethylbenzonitrile
• CAS No: 1041193-47-8
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 6134676
• PubChem ID: 102475835
• Update Time: 2025-07-02

4-(1S)-2-azido-1-hydroxyethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-2-azido-1-hydroxyethylbenzonitrile
• 4-[(1S)-2-azido-1-hydroxyethyl]benzonitrile
• 1041193-47-8
• EN300-1147086

• Inchi： 1S/C9H8N4O/c10-5-7-1-3-8(4-2-7)9(14)6-12-13-11/h1-4,9,14H,6H2/t9-/m1/s1
• InChI Key： UBGUGERXSLLBEB-SECBINFHSA-N
• SMILES： O[C@H](CN=[N+]=[N-])C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-(1S)-2-azido-1-hydroxyethylbenzonitrile

Recent Advances in the Study of 4-(1S)-2-azido-1-hydroxyethylbenzonitrile (CAS: 1041193-47-8)

4-(1S)-2-azido-1-hydroxyethylbenzonitrile (CAS: 1041193-47-8) is a chiral azido compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and utility as a versatile intermediate in the construction of more complex molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific investigations.

The synthesis of 4-(1S)-2-azido-1-hydroxyethylbenzonitrile has been optimized to achieve high enantiomeric purity, which is critical for its application in asymmetric synthesis and drug development. Recent reports describe novel catalytic methods that enhance the efficiency and yield of the synthesis process. These advancements are particularly relevant for the production of enantiomerically pure compounds, which are often required for pharmaceutical applications.

In terms of biological activity, 4-(1S)-2-azido-1-hydroxyethylbenzonitrile has been investigated as a potential precursor for bioactive molecules. Its azido group allows for facile click chemistry reactions, enabling the rapid assembly of diverse molecular architectures. Researchers have utilized this property to develop libraries of compounds for high-throughput screening against various biological targets. Preliminary results indicate promising activity in modulating specific enzymatic pathways, though further validation is required.

One of the most notable applications of 4-(1S)-2-azido-1-hydroxyethylbenzonitrile is its role in the synthesis of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a groundbreaking class of therapeutics that degrade target proteins via the ubiquitin-proteasome system. The compound's ability to serve as a linker or functional group in PROTAC design has been explored in recent studies, demonstrating its potential to enhance the efficacy and specificity of these molecules.

Additionally, the compound has been employed in the development of imaging probes for studying biological processes. Its azido group can be conjugated with fluorescent tags or other imaging modalities, enabling real-time visualization of cellular events. This application is particularly valuable in the study of disease mechanisms and the evaluation of drug candidates in preclinical models.

Despite these promising developments, challenges remain in the large-scale production and stability of 4-(1S)-2-azido-1-hydroxyethylbenzonitrile. Researchers are actively investigating strategies to address these issues, including the development of more robust synthetic routes and stabilization techniques. Future studies are expected to focus on expanding the compound's utility in drug discovery and exploring its potential in other areas of chemical biology.

In conclusion, 4-(1S)-2-azido-1-hydroxyethylbenzonitrile (CAS: 1041193-47-8) represents a valuable tool in modern medicinal chemistry and chemical biology. Its versatility, combined with recent advancements in synthesis and application, positions it as a key player in the development of next-generation therapeutics and research tools. Continued research in this area is likely to yield further insights and innovations, solidifying its role in the field.